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Compound of Interest

Compound Name: Isolicoflavonol

Cat. No.: B129790 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Isolicoflavonol in a laboratory setting. The information is

intended for researchers, scientists, and professionals in the field of drug development to

ensure safe and efficient use of this compound.

Chemical and Physical Properties
Isolicoflavonol is a flavonoid, specifically a member of the flavone class of organic

compounds[1]. It is a solid at room temperature with a melting point of 119°C[1]. A summary of

its key quantitative properties is provided in the table below.

Property Value Source

Molecular Formula C20H18O6 PubChem[1]

Molecular Weight 354.4 g/mol PubChem[1]

Physical State Solid PubChem[1]

Melting Point 119 °C PubChem[1]

GHS Classification Not classified as hazardous The Good Scents Company[2]
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According to available safety data, Isolicoflavonol is not classified as a hazardous substance

under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals[2].

There are no specified hazard statements, pictograms, or signal words associated with this

compound. However, detailed toxicological properties (oral, dermal, and inhalation toxicity)

have not been determined[2]. Therefore, it is prudent to handle Isolicoflavonol with a high

degree of caution, as with any chemical of unknown toxicity.

Operational Plan: Safe Handling of Isolicoflavonol
This section outlines the step-by-step procedure for the safe handling of solid Isolicoflavonol
in a laboratory environment.

Engineering Controls
Ventilation: All handling of Isolicoflavonol powder should be conducted in a well-ventilated

area. For procedures that may generate dust, such as weighing or transferring the powder, a

chemical fume hood is recommended to minimize inhalation exposure.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment must be worn at all times when handling

Isolicoflavonol.

PPE Category Item Specification Rationale

Hand Protection Nitrile gloves Powder-free

To prevent skin

contact and

contamination.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1-compliant
To protect eyes from

dust particles.

Body Protection Laboratory coat Long-sleeved

To protect skin and

clothing from

contamination.

Respiratory Protection
N95 respirator (if dust

is generated)
NIOSH-approved

To prevent inhalation

of fine particles.
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Experimental Protocol for Handling Solid Isolicoflavonol
The following is a detailed methodology for the safe handling and use of Isolicoflavonol
powder in a typical laboratory experiment.

Preparation:

Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) before

handling the compound.

Don the required personal protective equipment as outlined in the table above.

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to contain any

airborne powder.

Use a clean, dry spatula to carefully transfer the desired amount of Isolicoflavonol from

its storage container to a weigh boat.

Avoid creating dust by handling the powder gently.

Immediately and securely close the storage container after use.

Dissolution (if applicable):

If preparing a solution, add the solvent to the vessel containing the weighed

Isolicoflavonol.

Stir or agitate the mixture as required for dissolution. If heating is necessary, use a

controlled heating source such as a heating mantle or water bath.

Post-Handling:

Thoroughly clean all equipment that has come into contact with Isolicoflavonol using an

appropriate solvent.
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Wipe down the work surface with a damp cloth to remove any residual powder.

Properly dispose of all contaminated materials, including gloves and weigh boats, as

outlined in the disposal plan below.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
As Isolicoflavonol is not classified as a hazardous waste, disposal should follow institutional

and local guidelines for non-hazardous chemical waste[3].

Solid Waste:

Contaminated disposables such as gloves, weigh boats, and paper towels should be

collected in a designated, sealed waste container.

This container should be clearly labeled as "Non-hazardous laboratory waste" and

disposed of according to institutional protocols.

Liquid Waste (Solutions):

Aqueous solutions of Isolicoflavonol, if deemed non-hazardous by local regulations, may

be suitable for drain disposal with copious amounts of water. However, it is imperative to

consult and adhere to your institution's specific guidelines for aqueous waste disposal[3]

[4].

Solutions of Isolicoflavonol in organic solvents should be collected in a designated "Non-

halogenated Organic Waste" container for proper disposal through your institution's

hazardous waste management program[5].

Empty Containers:

The original Isolicoflavonol container, once empty, should have its label defaced or

removed before being discarded in the regular trash[3].
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Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.
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Workflow for Safe Handling of Isolicoflavonol

Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area
(Clean Fume Hood)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Weigh Isolicoflavonol
(In Fume Hood)

4. Transfer and Use

5. Clean Equipment

6. Dispose of Waste
(Follow Disposal Plan)

7. Decontaminate Work Area

8. Remove PPE

9. Wash Hands

Click to download full resolution via product page

Caption: A flowchart illustrating the procedural steps for the safe handling of Isolicoflavonol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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